BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-ethoxy-N-(2-
ethoxyethyl)ethanamine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Bis(2-ethoxyethyl)amine
CAS No.: 124-21-0
Cat. No.: B087016
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-ethoxy-N-(2-ethoxyethyl)ethanamine, a
secondary amine with significant potential in chemical synthesis and pharmaceutical
development. We will delve into its chemical identity, properties, synthesis, applications, and
analytical methods for its characterization.

Chemical Identity: IUPAC Name and Synonyms

The unequivocally correct nomenclature for this compound under the International Union of
Pure and Applied Chemistry (IUPAC) system is 2-ethoxy-N-(2-ethoxyethyl)ethanamine.[1]
However, in laboratory and commercial settings, it is frequently referred to by a variety of
synonyms. A clear understanding of these common names is crucial for effective literature
searches and chemical sourcing.

Common Synonyms:

+ Bis(2-ethoxyethyl)amine[1]
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* N,N-Bis(2-ethoxyethyl)amine
e 2,2'-Diethoxydiethylamine
o 3,9-Dioxa-6-azaundecane[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in research and development. Below is a summary of the key properties of 2-
ethoxy-N-(2-ethoxyethyl)ethanamine.

Property Value Source
Molecular Formula CsH1oNO:2 [1]
Molecular Weight 161.24 g/mol [1]
Appearance Colorless liquid [2]
Melting Point -50 °C [3]
Boiling Point 200 °C [3]
Density 0.89 g/cm?3 [3]
Refractive Index 1.42 [3]
Solubility Completely miscible in water [4]

Synthesis of 2-ethoxy-N-(2-ethoxyethyl)ethanamine

The synthesis of 2-ethoxy-N-(2-ethoxyethyl)ethanamine can be approached through several
synthetic routes. An industrially relevant method involves the catalytic amination of 2-
ethoxyethanol.[5] Below, we outline a plausible laboratory-scale protocol based on this
approach, as well as an alternative strategy via reductive amination.

Catalytic Amination of 2-Ethoxyethanol

This method involves the reaction of 2-ethoxyethanol with ammonia in the presence of a
catalyst and hydrogen gas. The primary product is 2-ethoxyethylamine, with bis(2-
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ethoxyethyl)amine formed as a secondary product.[5]

Reaction:

2 C2HsOCH2CH20H + NHs --(Catalyst, Hz2)--> (C2HsOCH2CH2)2NH + 2 H20
Experimental Protocol:

o Catalyst Preparation: A suitable hydrogenation catalyst (e.g., a supported copper-cobalt
catalyst) is placed in a high-pressure reactor.

e Reaction Setup: The reactor is charged with 2-ethoxyethanol and sealed.

e Reaction Conditions: The reactor is purged with nitrogen and then pressurized with ammonia
and hydrogen gas. The reaction mixture is heated to a specified temperature (e.g., 150-250
°C) and stirred.

» Work-up and Purification: After the reaction is complete, the reactor is cooled, and the
pressure is released. The crude product mixture is filtered to remove the catalyst. The filtrate
is then subjected to fractional distillation to separate the desired bis(2-ethoxyethyl)amine
from unreacted starting materials and the primary amine product.

Diagram of Catalytic Amination Workflow:
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Caption: Workflow for the synthesis of bis(2-ethoxyethyl)amine via catalytic amination.

Reductive Amination

An alternative laboratory synthesis involves the reductive amination of 2-
ethoxyethoxyacetaldehyde with 2-ethoxyethylamine. This method offers high selectivity and is
often performed under milder conditions than catalytic amination.[6][7][8][9]

Reaction:
C2HsOCH2CHO + C2HsOCH2CH2NHz2 --(Reducing Agent)--> (C2HsOCH2CHz)2NH

Experimental Protocol:
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e Imine Formation: 2-ethoxyethoxyacetaldehyde and 2-ethoxyethylamine are dissolved in a
suitable solvent (e.g., methanol or dichloromethane) to form the intermediate imine.

e Reduction: A reducing agent, such as sodium borohydride or sodium triacetoxyborohydride,
is added portion-wise to the reaction mixture.[10]

e Quenching and Work-up: The reaction is quenched by the addition of water or a dilute acid.
The product is then extracted with an organic solvent.

 Purification: The organic layer is dried over an anhydrous salt (e.g., MgSOa), filtered, and the
solvent is removed under reduced pressure. The crude product can be further purified by
distillation or chromatography.

Applications in Drug Development

Secondary amines, such as bis(2-ethoxyethyl)amine, are valuable building blocks in
medicinal chemistry. Their utility stems from their ability to serve as scaffolds for the synthesis
of more complex molecules with diverse biological activities. While direct applications of bis(2-
ethoxyethyl)amine in marketed drugs are not extensively documented, its structural motifs are
present in various pharmacologically active compounds.

For instance, related structures like phenoxyl ethyl aminopyrimidines and quinazolines, which
can be synthesized from intermediates containing the ethoxyethyl amine moiety, have shown
promise as bactericidal, insecticidal, and acaricidal agents.[11] Furthermore, derivatives of
structurally similar compounds like bis(2-aminoethyl)amine have been investigated for their
cytotoxic effects against cancer cell lines.[12] This suggests that bis(2-ethoxyethyl)amine
could serve as a precursor for the synthesis of novel therapeutic agents.

Safety and Handling

Bis(2-ethoxyethyl)amine is classified as a corrosive substance that can cause severe skin
burns and eye damage.[1] Therefore, appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat, must be worn when
handling this compound. All work should be conducted in a well-ventilated fume hood.

GHS Hazard Statements:
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e H314: Causes severe skin burns and eye damage.[1]
e H318: Causes serious eye damage.[1]

In case of exposure, immediate medical attention is required. For detailed safety information,
always refer to the Safety Data Sheet (SDS) provided by the supplier.

Analytical Methods for Quality Control

Ensuring the purity and identity of starting materials is a critical aspect of drug development.
The following analytical techniques are suitable for the characterization and quality control of
bis(2-ethoxyethyl)amine.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile compounds like bis(2-
ethoxyethyl)amine and for identifying any impurities.

Experimental Protocol:

o Sample Preparation: A dilute solution of the sample is prepared in a volatile organic solvent
(e.g., dichloromethane or ethyl acetate).

e GC Conditions:
o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
o Injector Temperature: 250 °C.

o Oven Program: A temperature gradient is typically used, for example, starting at 50 °C and
ramping up to 280 °C.

o Carrier Gas: Helium at a constant flow rate.
e MS Conditions:
o lonization Mode: Electron lonization (El).

o Mass Range: A scan range of m/z 40-400 is generally sufficient.
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o Data Analysis: The retention time of the main peak is used for identification (by comparison
to a standard), and the peak area is used for quantification of purity. The mass spectrum of
the peak can be compared to a library database for confirmation of identity.

Diagram of GC-MS Analytical Workflow:
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Caption: Workflow for the purity analysis of bis(2-ethoxyethyl)amine using GC-MS.

High-Performance Liquid Chromatography (HPLC)

For less volatile impurities or for quantitative analysis without the need for high temperatures,
reversed-phase HPLC with UV or mass spectrometric detection can be employed.

Experimental Protocol:
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e Sample Preparation: A solution of the sample is prepared in the mobile phase.

¢ HPLC Conditions:

[¢]

Column: A C18 reversed-phase column.

[¢]

Mobile Phase: A gradient of water (with an additive like formic acid or ammonium acetate)
and a polar organic solvent (e.g., acetonitrile or methanol).

[¢]

Flow Rate: Typically 0.5-1.5 mL/min.

[e]

Detection: UV detection at a low wavelength (e.g., 210 nm) or a mass spectrometer.

o Data Analysis: The purity is determined by comparing the peak area of the analyte to the
total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are indispensable tools for the structural confirmation of bis(2-
ethoxyethyl)amine.

e 1H NMR: The proton NMR spectrum will show characteristic signals for the ethyl groups (a
triplet and a quartet), the methylene groups adjacent to the oxygen atoms (a triplet), and the
methylene groups adjacent to the nitrogen atom (a triplet). The integration of these signals
will correspond to the number of protons in each environment.[13]

e 13C NMR: The carbon NMR spectrum will show distinct peaks for each unique carbon atom
in the molecule.[1]

Conclusion

2-ethoxy-N-(2-ethoxyethyl)ethanamine is a versatile secondary amine with a range of potential
applications, particularly as a building block in the synthesis of novel compounds for
pharmaceutical and other industries. A thorough understanding of its properties, synthesis, and
analytical characterization is essential for its effective use in research and development. This
guide has provided a detailed overview of these key aspects to support the work of scientists
and professionals in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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